Cas no 1066-54-2 (ethynyltrimethylsilane)

• Product Name: ethynyltrimethylsilane
• CAS No: 1066-54-2
• MF: C₅H₁₀Si
• MW: 98.2184023857117
• MDL: MFCD00008569
• CID: 40604
• PubChem ID: 66111
• Update Time: 2025-12-31

ethynyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• Trimethylsilylacetylene
• TMSA
• TMS ACETYLENE
• (Trimethylsilyl)ethyne
• 1-(Trimethylsilyl)acetylene
• 1-Trimethylsilylethyne
• Acetylene, trimethylsilyl-
• Ethyne,-trimethylsilyl
• ethynyltrimethyl-silan
• Silane, ethynyltrimethyl-
• Silane, trimethyl-, ethynyl-
• (Thrimethylsilyl)acetylene
• Ethynyltrimethylsilane~TMS acetylene
• ETHYNYLTRIMETHYLSILANE, WACKER-QUALITY
• Ethynyltrimethylsilane
• (Trimethylsilyl)acetylene
• ethynyl(trimethyl)silane
• Trimethylsilacetylene
• Timethylsilyacetylene
• ETHINYLTRIMETHYLSILANE
• ethynyl-trimethyl-silane
• trimethylsilyl acetylene
• ethynyltrimethyl silane
• trimethylsilyl-acetylene
• CWMFRHBXRUITQE-UHFFFAOYSA-N
• Trimethylsilylacetylene, 98%
• TMSacetylene
• TMS-acetylene
• trimethylsilylethyne
• trimethylsilyl-ethyne
• ethynyitrimethylsilane
• trimethylsilylacetylen
• trimethylsilanylethyne
• Trim
• 2-trimethylsilylacetylene
• Trimetylsilylacetylene
• (Trimethylsilyl) acetylene
• T1239
• DTXSID7061435
• ethynyl-trimethyl silane
• (trimethylsilyl)acetylen
• trimethylsilanylacetylene
• trimethlysilylacetylene
• AMY1236
• 1066-54-2
• C5H10Si
• CS-0015355
• trimetylsilyl acetylene
• trimethyl silyl acetylene
• (ethynyl)trimethylsilane
• F0001-0134
• AKOS000121121
• (Trimethylsilyl)Acetylene, 98%
• MFCD00008569
• NS00042704
• J-802298
• trimethysilyl acetylene
• BP-30047
• Ethynyl-trimethylsilane
• trimethyl-silylacetylene
• EINECS 213-919-9
• ethynyl trimethylsilane
• (tms)-acetylene
• trimethylsilanyl acetylene
• (Trimethylsilyl)acetylene-d
• 1-trimethylsilylacetylene
• A801480
• STR06547
• tms-acetylide
• Ethynyltrimethylsilane, 98%
• Ethynyl trimethyl silane
• (trimethylsily)acetylene
• trimethyl silylacetylene
• (trimethylsilanyl)acetylene
• ethinyl trimethylsilane
• (trimethylsilyl)-acetylene
• BCP14441
• EN300-27134
• Q-101308
• Trimethylethynylsilane
• Q3044982
• InChI=1/C5H10Si/c1-5-6(2,3)4/h1H,2-4H
• 1-ethynyl(trimethyl)silane
• (trimethyl-silyl)acetylene
• trimethylsilyl acetylide
• 1-trimethylsilyl-ethyne
• ETHYNYLTRIMETHYLSILANE, 97%
• 913849-91-9
• DB-319610
• silane, ethynyltrimethyl
• DTXCID3033012
• ethynyltrimethylsilane

• MDL： MFCD00008569
• Inchi： 1S/C5H10Si/c1-5-6(2,3)4/h1H,2-4H3
• InChI Key： CWMFRHBXRUITQE-UHFFFAOYSA-N
• SMILES： [Si](C#C)(C)(C)C
• BRN： 906752

Computed Properties

• Exact Mass: 98.05520
• Monoisotopic Mass: 98.055176853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.709 g/cm3(lit.)
• Melting Point: >0°C
• Boiling Point: 53 °C(lit.)
• Flash Point: Fahrenheit: -29.2 ° f
  Celsius: -34 ° c
  
• Refractive Index: n20/D 1.388(lit.)
• Solubility: Miscible with organic solvents.
• Water Partition Coefficient: React
• PSA: 0.00000
• LogP: 1.49700
• Sensitiveness: Sensitive to air and humidity
• Solubility: Water soluble reaction
• Vapor Pressure: 4.18 psi ( 20 °C)

ethynyltrimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：NWG
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds

Additional information on ethynyltrimethylsilane

Introduction to Ethynyltrimethylsilane (CAS No. 1066-54-2)

Ethynyltrimethylsilane, a compound with the chemical formula C₅H₁₀Si and a CAS number of 1066-54-2, is a versatile organosilicon reagent widely used in organic synthesis and pharmaceutical research. This compound, characterized by its ethynyl group and trimethylsilyl moiety, has garnered significant attention in the scientific community due to its unique chemical properties and broad applicability.

The ethynyltrimethylsilane molecule consists of a terminal alkyne functional group attached to a trimethylsilyl (TMS) group. The presence of the TMS moiety enhances the stability of the ethynyl group, making it more reactive in various synthetic transformations. This stability is attributed to the electron-donating nature of the silicon atom, which activates the triple bond towards nucleophilic additions and other reactions.

In recent years, ethynyltrimethylsilane has been extensively studied for its role in cross-coupling reactions, particularly in the Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex organic molecules, including pharmaceutical intermediates and fine chemicals. The compound's ability to facilitate these couplings under mild conditions has made it an indispensable tool in synthetic organic chemistry.

One of the most notable applications of ethynyltrimethylsilane is in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to introduce ethynyl groups into various molecular frameworks, enabling further functionalization through subsequent reactions. For instance, the introduction of an ethynyl group followed by palladium-catalyzed coupling reactions has been used to generate novel heterocyclic compounds with potential therapeutic properties.

Recent advancements in pharmaceutical research have highlighted the utility of ethynyltrimethylsilane in drug discovery and development. The compound's ability to participate in diverse chemical transformations has been exploited to create libraries of novel compounds for high-throughput screening. These efforts have led to the identification of several lead compounds with promising biological activities, including anti-inflammatory and anticancer effects.

The synthesis of complex natural products has also benefited from the use of ethynyltrimethylsilane. Its incorporation into molecular scaffolds has allowed chemists to mimic natural structures with high precision, providing insights into their biosynthetic pathways. This approach has been particularly valuable in the study of complex carbohydrates and alkaloids, where the precise placement of functional groups is crucial for biological activity.

Another area where ethynyltrimethylsilane has made significant contributions is materials science. The compound's ability to form stable organosilicon derivatives has been utilized in the development of advanced materials, including polymers and coatings. These materials exhibit enhanced thermal stability and chemical resistance, making them suitable for demanding industrial applications.

The industrial production of ethynyltrimethylsilane involves carefully controlled reactions to ensure high yield and purity. Manufacturers employ state-of-the-art techniques to synthesize this compound efficiently while minimizing waste and environmental impact. These efforts align with global trends toward sustainable chemistry, emphasizing green processes and renewable feedstocks.

The safety profile of ethynyltrimethylsilane is another critical aspect that merits discussion. While the compound is not classified as hazardous under normal conditions, appropriate handling procedures must be followed to prevent exposure. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this reagent. Additionally, good ventilation and proper waste disposal methods are essential to ensure a safe working environment.

In conclusion, ethynyltrimethylsilane (CAS No. 1066-54-2) is a multifaceted organosilicon reagent with broad applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an invaluable tool for constructing complex molecules and developing innovative materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow further.